4-ethoxy-N-isobutyl-3-methoxybenzamide

• IUPAC Name: 4-ethoxy-3-methoxy-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C14H21NO3/c1-5-18-12-7-6-11(8-13(12)17-4)14(16)15-9-10(2)3/h6-8,10H,5,9H2,1-4H3,(H,15,16)
• InChI Key: ZWMZFWKGMXPXBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC(C)C)OC
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

4-Ethoxy-N-isobutyl-3-methoxybenzamide is a benzamide derivative featuring a benzoyl core substituted with ethoxy (C₂H₅O–) and methoxy (CH₃O–) groups at positions 4 and 3, respectively. The amide nitrogen is bonded to an isobutyl group (–CH₂CH(CH₃)₂). This structural motif is common in agrochemicals and pharmaceuticals, where benzamides are often explored for pesticidal, herbicidal, or bioactive properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Table 1: Key Structural Comparisons

Compound Name	Structural Features	Hypothesized Properties/Applications	References
4-Ethoxy-N-isobutyl-3-methoxybenzamide	– 4-ethoxy, 3-methoxy, N-isobutyl substituents	Potential agrochemical or pharmaceutical agent (inferred)	–
4-Hydroxy-N-isobutyl-3-methoxybenzamide	– 4-hydroxy instead of 4-ethoxy	Higher polarity; possible antioxidant or enzyme inhibitor
N-(4-Ethoxyphenyl)-3-methoxybenzamide	– Ethoxy on phenyl ring (position 4) attached to amide nitrogen	Altered binding affinity due to positional isomerism
2-Ethoxy-N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide	– Ethoxy at position 2; isobutyl on thiazole-linked phenyl ring	Likely pesticidal activity (thiazole motif)
3-Hydroxy-4-methoxy-N,N-dimethylbenzamide	– N,N-dimethylamide; 3-hydroxy, 4-methoxy substituents	Reduced steric hindrance; potential CNS activity

Substituent Effects on Physicochemical Properties

Ethoxy vs. Ethoxy groups also reduce hydrogen-bonding capacity, which may alter receptor interactions .

Isobutyl vs. Smaller Alkyl Groups :

• The isobutyl substituent introduces steric bulk compared to dimethylamide derivatives (e.g., ). This could improve selectivity for hydrophobic binding pockets in enzymes or receptors but may reduce solubility in aqueous media.

Positional Isomerism :

• N-(4-Ethoxyphenyl)-3-methoxybenzamide demonstrates how ethoxy placement on the phenyl ring (vs. the benzamide core) affects molecular geometry. This positional shift could lead to divergent biological activities, such as herbicidal vs. fungicidal effects.